Cas no 659738-08-6 (Micranoic acid A)

Micranoic acid A Properties

Names and Identifiers

• Micranoic acid A
• 3-[(3aS,6S,7S,9aS,9bS)-7-Isopropenyl-3a,6,9b-trimethyl-3-oxo-2,3, 3a,4,6,7,8,9,9a,9b-decahydro-1H-cyclopenta[a]naphthalen-6-yl]prop anoic acid
• [ "" ]
• 3-[(3aS,6S,7S,9aS,9bS)-3a,6,9b-trimethyl-3-oxo-7-prop-1-en-2-yl-2,4,7,8,9,9a-hexahydro-1H-cyclopenta[a]naphthalen-6-yl]propanoic acid
• (3aS,6S,7S,9aS,9bS)-2,3,3a,4,6,7,8,9,9a,9b-Decahydro-3a,6,9b-trimethyl-7-(1-methylethenyl)-3-oxo-1H-benz[e]indene-6-propanoic acid
• AKOS032948136
• FS-8929
• 659738-08-6
• Micraoic acid A
• (+)-Micranoic acid A
• Micranoate a
• 3-((3aS,6S,7S,9aS,9bS)-3a,6,9b-trimethyl-3-oxo-7-prop-1-en-2-yl-2,4,7,8,9,9a-hexahydro-1H-cyclopenta(a)naphthalen-6-yl)propanoic acid
• +Expand

• InChIKey： JSVFSMMYZKBYGK-JVRYAFQOSA-N
• Inchi： InChI=1S/C22H32O3/c1-14(2)15-6-7-17-16(20(15,3)11-10-19(24)25)8-12-22(5)18(23)9-13-21(17,22)4/h8,15,17H,1,6-7,9-13H2,2-5H3,(H,24,25)/t15-,17+,20-,21-,22+/m0/s1
• SMILES： CC(=C)C1CCC2C(=CCC3(C2(CCC3=O)C)C)C1(C)CCC(=O)O

Computed Properties

• Exact Mass: 344.23500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 344.23514488g/mol
• Heavy Atom Count: 25
• Complexity: 660
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.449
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 5.16540
• PSA: 54.37000
• Boiling Point: 483.3±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 260.2±25.2 °C
• Color/Form: Cryst.
• Density: 1.1±0.1 g/cm3